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Compound of Interest

Compound Name: Perlite

Cat. No.: B1173460

This guide provides a comparative life cycle assessment (LCA) of perlite against other
common lightweight construction aggregates, including expanded clay (LECA), pumice, and
vermiculite. The objective is to offer researchers, scientists, and drug development

professionals a clear understanding of the environmental performance of these materials
based on available data.

Data Presentation

The following table summarizes the key environmental performance indicators for perlite,
expanded clay, and pumice based on their Environmental Product Declarations (EPDs). The
functional unit for comparison is 1 cubic meter (m3) of the aggregate. Data for vermiculite from
a comparable EPD was not available at the time of this report.
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Environmental

Expanded Expanded Clay . .
Impact . Pumice Unit
Perlite (LECA)
Category
Global Warming Data Not
] 27.6 - 36.9 163 , kg CO:2 eq.
Potential (GWP) Available
Ozone Depletion Data Not
_ 2.08E-06 2.15E-05 _ kg CFC-11 eq.
Potential (ODP) Avalilable
Acidification Data Not
_ 0.11 0.655 _ kg SOz eq.
Potential (AP) Available
Eutrophication Data Not
_ 0.021 0.141 ) kg N eq.
Potential (EP) Available
Photochemical
_ Data Not
Ozone Creation 0.012 0.05 ) kg Ethene eq.
) Available
Potential (POCP)
Abiotic Depletion
] Data Not
Potential 7.96E-05 0.00138 ) kg Sb eq.
Available
(Elements)
Abiotic Depletion
_ _ Data Not
Potential (Fossil 480 2580 ) MJ
Available

Fuels)

Experimental Protocols

The life cycle assessments summarized above generally adhere to the methodologies outlined
in the ISO 14040 and I1SO 14044 standards.[1] The scope of these assessments is typically
"cradle-to-gate," encompassing the following life cycle stages:

» Al: Raw Material Supply: This stage includes the extraction of the raw mineral (perlite ore,
clay, pumice) from the quarry.

e A2: Transport: This involves the transportation of the raw material from the extraction site to
the processing plant.
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e A3: Manufacturing: This is the most energy-intensive stage for expanded aggregates like
perlite and expanded clay. It includes the crushing, screening, and high-temperature
expansion of the raw materials in a furnace or kiln. For pumice, which is a naturally
expanded volcanic rock, this stage primarily involves crushing and grading.

The specific protocols for determining the environmental impacts involve:

» Life Cycle Inventory (LCI): This phase involves collecting data on all inputs (energy, water,
raw materials) and outputs (emissions to air, water, and soil;, waste generation) for each
stage of the product's life cycle.

 Life Cycle Impact Assessment (LCIA): The LCI data is then translated into potential
environmental impacts. This is done by categorizing the inventory data into different impact
categories (like GWP, ODP, etc.) and then multiplying them by characterization factors
specific to each substance's potential impact.

« Interpretation: The results of the LCIA are analyzed to draw conclusions and make
recommendations.

The data for expanded perlite and expanded clay is derived from their respective
Environmental Product Declarations, which are independently verified documents that provide
transparent and comparable information about the life-cycle environmental impact of products.

Mandatory Visualization

The following diagram illustrates the general workflow of a comparative life cycle assessment
for lightweight construction aggregates.
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Caption: Comparative LCA Workflow for Lightweight Aggregates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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